BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-Benzyl-1,3-
dihydroquinoxalin-2-one

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

4-Benzyl-1,3-dihydroquinoxalin-2-
Compound Name:
one

Cat. No.: B190247

Molecular Formula: C1sH14N20
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Benzyl-1,3-dihydroquinoxalin-
2-one, a heterocyclic compound belonging to the quinoxalinone class. Quinoxaline derivatives
are of significant interest in medicinal chemistry due to their wide range of biological activities.
This document outlines the compound's chemical properties, a detailed potential synthesis
protocol, and discusses its potential biological significance based on the activities of structurally
related compounds.

Core Compound Properties

Quantitative data for 4-Benzyl-1,3-dihydroquinoxalin-2-one is summarized in the table below.
These properties are essential for its handling, characterization, and application in a research
setting.
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Property Value Source
Molecular Weight 238.28 g/mol [1]

CAS Number 106595-91-9 [11[2]131[4][5]
Melting Point 130°C [6]

Boiling Point 456.6°C at 760 mmHg [7]

Density 1.202 g/cm3 [7]

LogP 2.84830 [7]

Synthesis Methodology

The synthesis of 4-Benzyl-1,3-dihydroquinoxalin-2-one can be achieved through the
cyclocondensation of N*-benzylbenzene-1,2-diamine with an appropriate two-carbon
electrophile, such as glyoxylic acid. This reaction is a standard method for the formation of the
quinoxalinone ring system.[1]

Experimental Protocol: Synthesis of 4-Benzyl-1,3-
dihydroquinoxalin-2-one

This protocol is based on established methods for the synthesis of similar quinoxalin-2-one
derivatives and is a plausible route for the title compound.

Materials:

e N!-benzylbenzene-1,2-diamine

e Glyoxylic acid monohydrate

» Ethanol

e Sodium hydroxide (10% aqueous solution)
» Decolorizing carbon

e Diatomaceous earth
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Equipment:

Round-bottomed flask (250 mL)

Reflux condenser

Heating mantle

Magnetic stirrer

Biichner funnel and flask

Standard laboratory glassware

Procedure:

Reaction Setup: In a 250 mL round-bottomed flask, dissolve N*-benzylbenzene-1,2-diamine
(0.1 mol) in 100 mL of ethanol.

Addition of Reagent: To this solution, add a solution of glyoxylic acid monohydrate (0.11 mol)
in 50 mL of ethanol dropwise with continuous stirring.

Reflux: Once the addition is complete, equip the flask with a reflux condenser and heat the
mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

Neutralization: After the reaction is complete, cool the mixture to room temperature. Slowly
add 10% aqgueous sodium hydroxide solution with constant stirring until the mixture is neutral
to slightly alkaline (pH 7-8).

Isolation of Crude Product: The crude 4-Benzyl-1,3-dihydroquinoxalin-2-one will
precipitate out of the solution. Collect the precipitate by vacuum filtration using a Biichner
funnel. Wash the solid with cold water (2 x 50 mL).

Purification:

o Transfer the crude product to a 500 mL beaker and add 300 mL of boiling water.
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o Add 1 g of decolorizing carbon and stir the suspension for 15 minutes.

o Filter the hot solution through a pre-heated Buchner funnel containing a pad of
diatomaceous earth.

o Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to
complete crystallization.

o Collect the purified crystals by vacuum filtration, wash with a small amount of cold water,
and dry in a vacuum oven at 60°C.

Synthesis Workflow
Synthesis Workflow for 4-Benzyl-1,3-dihydroquinoxalin-2-one
Reactants
N-benzyl-o-phenylenediamine Glyoxylic Acid
Process

Cyclocondensation

Neutralization

Purification

4-Benzyl-1,3-dihydroquinoxalin-2-one
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Caption: A flowchart illustrating the key stages in the synthesis of 4-Benzyl-1,3-
dihydroquinoxalin-2-one.

Biological Activity and Potential Applications

While specific biological data for 4-Benzyl-1,3-dihydroquinoxalin-2-one is not extensively
reported in the available literature, the quinoxaline scaffold is a well-established
pharmacophore present in numerous biologically active compounds. Derivatives of quinoxalin-
2-one have demonstrated a wide spectrum of pharmacological activities.

General Activities of Quinoxalinone Derivatives:

e Anticancer: Many quinoxaline derivatives have been investigated for their potential as
anticancer agents.[8] They can act through various mechanisms, including the inhibition of
protein kinases.

» Antimicrobial: The quinoxaline ring system is a core component of several antibacterial and
antifungal agents.

» Antiviral: Certain quinoxaline derivatives have shown promise as antiviral compounds,
including activity against HIV.

» Anti-inflammatory: Some compounds containing the quinoxaline moiety exhibit anti-
inflammatory properties.

o Central Nervous System (CNS) Activity: Quinoxaline derivatives have been explored for their
potential in treating neurological and psychiatric disorders.

Given the presence of the benzyl group at the N4 position, 4-Benzyl-1,3-dihydroquinoxalin-2-
one may exhibit specific interactions with biological targets, potentially leading to novel
therapeutic applications. Further research is required to elucidate its specific biological profile.

Potential Mechanism of Action: Kinase Inhibition

A significant number of quinoxaline derivatives exert their biological effects through the
inhibition of protein kinases. These enzymes play a crucial role in cellular signaling pathways
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that regulate cell growth, proliferation, and differentiation. Dysregulation of kinase activity is a
hallmark of many diseases, including cancer.

While the specific kinase targets of 4-Benzyl-1,3-dihydroquinoxalin-2-one are unknown, a
plausible mechanism of action could involve its interaction with the ATP-binding site of a protein
kinase.

Hypothesized Kinase Inhibition Pathway

Hypothesized Kinase Inhibition by 4-Benzyl-1,3-dihydroquinoxalin-2-one
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Caption: A diagram illustrating the potential mechanism of kinase inhibition by 4-Benzyl-1,3-
dihydroquinoxalin-2-one.

This guide serves as a foundational resource for researchers interested in 4-Benzyl-1,3-
dihydroquinoxalin-2-one. Further experimental investigation is necessary to fully characterize
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its biological activities and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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